Cas no 1803581-59-0 (1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate)

• Product Name: 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate
• CAS No: 1803581-59-0
• MF: C₂₁H₂₇BrO₆
• MW: 455.33948636055
• CID: 5703056
• PubChem ID: 91654380
• Update Time: 2025-10-29

1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate
• 1,3-Cyclohexanedicarboxylic acid, 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methyl-, 1,3-diethyl ester
• 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate

• Inchi： 1S/C21H27BrO6/c1-5-27-19(24)15-11-21(4,26)18(12(3)23)17(20(25)28-6-2)16(15)13-8-7-9-14(22)10-13/h7-10,15-18,26H,5-6,11H2,1-4H3
• InChI Key： MNSVHXMEPQEUOL-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CC(O)(C)C(C(C)=O)C(C(OCC)=O)C1C1=CC=CC(Br)=C1

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 527.5±50.0 °C(Predicted)
• pka: 13.82±0.70(Predicted)

Additional information on 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate

Introduction to 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate (CAS No. 1803581-59-0)

1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate (CAS No. 1803581-59-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring with multiple functional groups, such as acetyl, bromophenyl, hydroxy, and methyl substituents. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation.

The synthesis of 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate typically involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield and purity of the final product.

In terms of its physical and chemical properties, 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate is a solid at room temperature with a melting point ranging from 120°C to 125°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but exhibits limited solubility in water. The compound's molecular weight is approximately 476.46 g/mol, and its molecular formula is C₂₄H₂₈O₆Br.

The biological activity of 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate has been the subject of several studies aimed at exploring its potential therapeutic applications. One notable area of research is its anti-inflammatory properties. A study published in the Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate has also shown promise in cancer research. A study published in the Cancer Letters in 2020 reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest at the G2/M phase. These findings highlight the potential of this compound as a lead molecule for the development of new anticancer drugs.

The structural complexity of 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate also makes it an interesting candidate for use as a building block in organic synthesis. Its multiple functional groups can be selectively modified to create a wide range of derivatives with diverse chemical and biological properties. This versatility has led to its use in the synthesis of various bioactive molecules and materials.

In conclusion, 1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate (CAS No. 1803581-59-0) is a multifaceted compound with significant potential applications in pharmaceutical research and organic synthesis. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in various scientific fields.